Cas no 1214364-64-3 (3-(Difluoromethyl)-4-(trifluoromethyl)anisole)

• Product Name: 3-(Difluoromethyl)-4-(trifluoromethyl)anisole
• CAS No: 1214364-64-3
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 4960854
• Update Time: 2025-06-11

3-(Difluoromethyl)-4-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4-(trifluoromethyl)anisole
• 3-(Difluoromethyl)-4-(trifluoromethyl)anisole

• Inchi： 1S/C9H7F5O/c1-15-5-2-3-7(9(12,13)14)6(4-5)8(10)11/h2-4,8H,1H3
• InChI Key： TWASZCWEURRCNW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 3-(Difluoromethyl)-4-(trifluoromethyl)anisole

Introduction to 3-(Difluoromethyl)-4-(trifluoromethyl)anisole (CAS No. 1214364-64-3)

3-(Difluoromethyl)-4-(trifluoromethyl)anisole, identified by the chemical abstracts service number 1214364-64-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of anisole derivatives, characterized by the presence of fluoro substituents at specific positions on the benzene ring. The structural features of 3-(Difluoromethyl)-4-(trifluoromethyl)anisole make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The difluoromethyl and trifluoromethyl groups in the molecule contribute to its unique physicochemical properties, including enhanced lipophilicity and metabolic stability. These attributes are highly desirable in drug design, as they can improve the compound's bioavailability and resistance to enzymatic degradation. Furthermore, the electron-withdrawing nature of the fluorine atoms can influence the reactivity and electronic distribution within the molecule, making it a versatile building block for further chemical modifications.

In recent years, there has been a surge in research focused on fluorinated compounds due to their broad spectrum of biological activities. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic profile of drugs, leading to improved efficacy and reduced side effects. For instance, 3-(Difluoromethyl)-4-(trifluoromethyl)anisole has been explored as a precursor in the development of novel antipsychotic agents. The compound's ability to interact with neurotransmitter receptors has been investigated in preclinical models, suggesting potential therapeutic applications in treating mental health disorders.

Moreover, the agrochemical industry has also recognized the significance of fluorinated anisoles. The structural motifs present in 3-(Difluoromethyl)-4-(trifluoromethyl)anisole are often incorporated into herbicides and fungicides due to their ability to disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms. Recent advancements in green chemistry have prompted researchers to optimize synthetic routes for such compounds, aiming to reduce environmental impact without compromising efficacy.

The synthesis of 3-(Difluoromethyl)-4-(trifluoromethyl)anisole typically involves multi-step organic reactions, including halogenation, cross-coupling, and functional group transformations. The use of advanced catalytic systems has enabled more efficient and sustainable production methods. For example, palladium-catalyzed coupling reactions have been employed to introduce fluorine substituents with high selectivity. These innovations not only enhance yield but also minimize waste generation, aligning with global efforts toward sustainable pharmaceutical manufacturing.

From a computational chemistry perspective, 3-(Difluoromethyl)-4-(trifluoromethyl)anisole serves as an excellent model system for studying molecular interactions. High-throughput virtual screening techniques have been utilized to identify potential drug candidates based on its structural scaffold. The compound's binding affinity for various biological targets has been computationally predicted, providing insights into its mechanism of action. Such simulations are crucial for accelerating drug discovery pipelines and reducing reliance on empirical testing alone.

The role of 3-(Difluoromethyl)-4-(trifluoromethyl)anisole in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a key intermediate in the synthesis of more complex molecules with tailored biological properties. For instance, researchers have leveraged this compound to develop novel protease inhibitors targeting inflammatory diseases. The strategic placement of fluoro groups enhances binding interactions with enzymes, leading to more potent and selective inhibitors.

Future research directions may explore the use of 3-(Difluoromethyl)-4-(trifluoromethyl)anisole in combination therapies. By integrating it with other bioactive molecules, scientists aim to create synergistic effects that could overcome resistance mechanisms observed in chronic conditions. Additionally, green chemistry principles will continue to guide synthetic methodologies, ensuring that production processes are both efficient and environmentally benign.

In conclusion, 3-(Difluoromethyl)-4-(trifluoromethyl)anisole (CAS No. 1214364-64-3) represents a significant advancement in fluorinated aromatic chemistry. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical and agrochemical applications. As research progresses, this compound will undoubtedly continue to play a pivotal role in developing innovative solutions for human health and agricultural productivity.